Cas no 2680648-10-4 (1-(Aminomethyl)spiro[2.5]octan-6-one)

• Product Name: 1-(Aminomethyl)spiro[2.5]octan-6-one
• CAS No: 2680648-10-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5889239
• PubChem ID: 165933088
• Update Time: 2025-10-30

1-(Aminomethyl)spiro[2.5]octan-6-one Chemical and Physical Properties

Names and Identifiers

• 2680648-10-4
• 1-(aminomethyl)spiro[2.5]octan-6-one
• EN300-27746671
• 1-(Aminomethyl)spiro[2.5]octan-6-one

• Inchi： 1S/C9H15NO/c10-6-7-5-9(7)3-1-8(11)2-4-9/h7H,1-6,10H2
• InChI Key： DGCGWPQHRAKSRM-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CC1)CC2CN

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(Aminomethyl)spiro[2.5]octan-6-one

Recent Advances in the Study of 1-(Aminomethyl)spiro[2.5]octan-6-one (CAS: 2680648-10-4)

The compound 1-(Aminomethyl)spiro[2.5]octan-6-one (CAS: 2680648-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-(Aminomethyl)spiro[2.5]octan-6-one. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in drug development. The spirocyclic structure of the compound has been identified as a key feature contributing to its stability and bioactivity, making it a promising scaffold for further modifications.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-(Aminomethyl)spiro[2.5]octan-6-one exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with ongoing research exploring its efficacy in models of chronic inflammatory diseases. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders.

Further investigations into the pharmacokinetics and pharmacodynamics of 1-(Aminomethyl)spiro[2.5]octan-6-one have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Collaborative efforts between academic and industrial researchers are underway to address these issues and advance the compound through preclinical development.

In conclusion, 1-(Aminomethyl)spiro[2.5]octan-6-one represents a promising candidate for therapeutic development, with its unique structural features and broad biological activity. Continued research is essential to fully elucidate its mechanisms of action and to translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.